Cas no 62000-10-6 (Benzene, 2-nitro-1,3-bis(phenylmethoxy)-)

• Product Name: Benzene, 2-nitro-1,3-bis(phenylmethoxy)-
• CAS No: 62000-10-6
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 461057
• PubChem ID: 71390766
• Update Time: 2025-04-19

Benzene, 2-nitro-1,3-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-nitro-1,3-bis(phenylmethoxy)-
• 2-nitro-1,3-bis(phenylmethoxy)benzene
• AXXIQEWXEWOVLS-UHFFFAOYSA-N
• 62000-10-6
• 1,3-bis(benzyloxy)-2-nitrobenzene
• DTXSID00812665
• SCHEMBL15013285
• 1,1'-[(2-Nitro-1,3-phenylene)bis(oxymethylene)]dibenzene

• Inchi： 1S/C20H17NO4/c22-21(23)20-18(24-14-16-8-3-1-4-9-16)12-7-13-19(20)25-15-17-10-5-2-6-11-17/h1-13H,14-15H2
• InChI Key： AXXIQEWXEWOVLS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC=C(C=1[N+](=O)[O-])OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.11581
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6